Cas no 1776951-30-4 (1,3-Benzenedicarboxylic acid, 5-[2-(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[2-(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-
• CAS No: 1776951-30-4
• MF: C₁₈H₈O₇
• MW: 336.251925468445
• CID: 4525552
• Update Time: 2025-04-10

1,3-Benzenedicarboxylic acid, 5-[2-(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[2-(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-

• Inchi： 1S/C18H8O7/c19-15(20)11-5-10(6-12(8-11)16(21)22)2-1-9-3-4-13-14(7-9)18(24)25-17(13)23/h3-8H,(H,19,20)(H,21,22)
• InChI Key： NWNKSEIYAUZWBA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(C#CC2C=CC3C(=O)OC(=O)C=3C=2)=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 709.8±60.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)